Cas no 898770-16-6 (3-Bromo-3'-pyrrolidinomethyl benzophenone)

• Product Name: 3-Bromo-3'-pyrrolidinomethyl benzophenone
• CAS No: 898770-16-6
• MF: C₁₈H₁₈BrNO
• MW: 344.245624065399
• MDL: MFCD03842022
• CID: 872922
• PubChem ID: 24724796
• Update Time: 2025-04-19

3-Bromo-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 3-BROMO-3'-PYRROLIDINOMETHYL BENZOPHENONE
• 3-BROMO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• 898770-16-6
• MFCD03842022
• AKOS016020454
• 3-bromo-3'-pyrrolidinomethylbenzophenone
• DTXSID00643193
• (3-Bromophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 3-Bromo-3'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842022
• Inchi： 1S/C18H18BrNO/c19-17-8-4-7-16(12-17)18(21)15-6-3-5-14(11-15)13-20-9-1-2-10-20/h3-8,11-12H,1-2,9-10,13H2
• InChI Key： RYNJPCGDZLBCIU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1=CC=CC(=C1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 343.05700
• Monoisotopic Mass: 343.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.21380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones